ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate
Overview
Description
Ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate, also known as EMBP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. EMBP belongs to the class of piperidine derivatives and is synthesized by a multi-step process involving various chemical reactions.
Mechanism of Action
The exact mechanism of action of ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by modulating the activity of various neurotransmitters and ion channels in the central nervous system. This compound has been found to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes, including calcium signaling, oxidative stress, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also highly selective for the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various cellular processes. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for the study of ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the therapeutic potential of this compound in various disease models. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets for this compound. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
Scientific Research Applications
Ethyl 4-(2-methoxyethyl)-1'-(4-methoxyphenyl)-1,4'-bipiperidine-4-carboxylate has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
ethyl 4-(2-methoxyethyl)-1-[1-(4-methoxyphenyl)piperidin-4-yl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H36N2O4/c1-4-29-22(26)23(13-18-27-2)11-16-25(17-12-23)20-9-14-24(15-10-20)19-5-7-21(28-3)8-6-19/h5-8,20H,4,9-18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNBSSQNEHXKRIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)C2CCN(CC2)C3=CC=C(C=C3)OC)CCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H36N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.